![molecular formula C18H20N2O3 B3936153 2-(4-methoxyphenyl)-2,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide](/img/structure/B3936153.png)
2-(4-methoxyphenyl)-2,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide
Overview
Description
2-(4-methoxyphenyl)-2,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide, also known as MitoBloCK-7, is a potent and selective inhibitor of mitochondrial protein import. It has been extensively studied for its potential applications in scientific research, particularly in the field of mitochondrial biology.
Mechanism of Action
2-(4-methoxyphenyl)-2,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide works by binding to the mitochondrial import receptor Tom20, which is responsible for recognizing and transporting proteins into the inner membrane. This binding prevents the import of proteins, leading to a disruption of the mitochondrial membrane potential and the release of cytochrome c, ultimately resulting in cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibition of mitochondrial respiration, induction of apoptosis, and disruption of mitochondrial morphology. It has also been shown to reduce the production of reactive oxygen species, which are known to play a role in various disease processes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-methoxyphenyl)-2,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide in lab experiments is its specificity for mitochondrial protein import, which allows for targeted inhibition of this process. However, one limitation is that it can be toxic to cells at high concentrations, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research involving 2-(4-methoxyphenyl)-2,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide. One area of interest is in the development of new therapies for mitochondrial diseases, which are often characterized by dysfunction in mitochondrial protein import. Another direction is in the investigation of the role of mitochondrial protein import in cancer, as it has been shown to play a role in tumor growth and survival. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential applications in other areas of research.
Scientific Research Applications
2-(4-methoxyphenyl)-2,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide has been used in various scientific research studies to investigate the role of mitochondrial protein import in cellular processes. It has been shown to inhibit the import of mitochondrial proteins into the inner membrane, leading to mitochondrial dysfunction and cell death. This has important implications for understanding the underlying mechanisms of various diseases such as Parkinson's and Alzheimer's, which are associated with mitochondrial dysfunction.
properties
IUPAC Name |
3-hydroxy-2-(4-methoxyphenyl)-2,4-dimethyl-1-oxido-5-phenyl-4H-imidazol-1-ium | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3/c1-13-17(14-7-5-4-6-8-14)20(22)18(2,19(13)21)15-9-11-16(23-3)12-10-15/h4-13,21H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXHARHWTXGNMMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=[N+](C(N1O)(C)C2=CC=C(C=C2)OC)[O-])C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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